Cas no 910462-34-9 (1-methyl-4-{2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]ethyl}piperazine)

1-methyl-4-{2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]ethyl}piperazine structure
910462-34-9 structure
Product Name:1-methyl-4-{2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]ethyl}piperazine
CAS No:910462-34-9
MF:C19H31BN2O3
MW:346.272045373917
MDL:MFCD09746225
CID:1958321
PubChem ID:53440265
Update Time:2025-04-21

1-methyl-4-{2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]ethyl}piperazine Chemical and Physical Properties

Names and Identifiers

    • 1-METHYL-4-(2-[4-(4,4,5,5-TETRAMETHYL-[1,3,2]DIOXABOROLAN-2-YL)-PHENOXY]-ETHYL)-PIPERAZINE
    • 1-methyl-4-[2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]ethyl]piperazine
    • 1-methyl-4-{2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]ethyl}piperazine
    • 1-Methyl-4-{2-[4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenoxy]-ethyl}-piperazine
    • Z1336747881
    • 1-methyl-4-(2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)ethyl)piperazine
    • C19H31BN2O3
    • WSCWCKAPDGWCOS-UHFFFAOYSA-N
    • 1-methyl-4-{2-[4-(4,4,5,5-tetramethyl-[1,3,2]-dioxaborolan-2-yl)-phenoxy]-ethyl}-piperazine
    • DB-407814
    • 1-Methyl-4-(2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]ethyl)piperaZine
    • 1-methyl-4-(2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolane-2-yl)phenoxy)ethyl)piperazine
    • EN300-103822
    • MFCD09746225
    • AT32871
    • 910462-34-9
    • 1-methyl-4-{2-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]ethyl}piperazine
    • DTXSID80702454
    • SCHEMBL1367081
    • MDL: MFCD09746225
    • Inchi: 1S/C19H31BN2O3/c1-18(2)19(3,4)25-20(24-18)16-6-8-17(9-7-16)23-15-14-22-12-10-21(5)11-13-22/h6-9H,10-15H2,1-5H3
    • InChI Key: WSCWCKAPDGWCOS-UHFFFAOYSA-N
    • SMILES: O1B(C2C=CC(=CC=2)OCCN2CCN(C)CC2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 346.2427730Da
  • Monoisotopic Mass: 346.2427730Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 414
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 34.2Ų

1-methyl-4-{2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]ethyl}piperazine Pricemore >>

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